![molecular formula C17H13F3N2O B2420559 3-(1H-indol-1-yl)-N-(2,2,2-trifluoroethyl)benzamide CAS No. 1226442-27-8](/img/structure/B2420559.png)
3-(1H-indol-1-yl)-N-(2,2,2-trifluoroethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(1H-indol-1-yl)-N-(2,2,2-trifluoroethyl)benzamide, commonly known as TFB, is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields. TFB is a synthetic compound that belongs to the class of benzamides and is widely used in laboratory experiments for its unique properties.
Scientific Research Applications
Antimicrobial and Antifungal Activities
One of the significant applications of indole and benzamide derivatives is their antimicrobial and antifungal properties. A study highlighted the strategic synthesis of novel difluoromethylated indole derivatives that exhibited good antimicrobial activities against various bacteria and fungi. This demonstrates the potential of such compounds in developing new antimicrobial agents (Chundawat, Kumari, Sharma, & Bhagat, 2016).
Antiproliferative Activities
Further research into N-(substituted phenyl)-indol-3-ylazo-benzamides has shown promising antiproliferative activities against human colon cancer, murine leukemia, and breast cancer cell lines. This suggests a potential pathway for the development of new antiproliferative agents, marking an important step in cancer research (Kumar et al., 2012).
Synthetic Methodology and Chemical Analysis
In the realm of synthetic chemistry, the elucidation and Density Functional Theory (DFT) calculations of certain indole-benzamide derivatives have provided insights into their structure and potential interactions with DNA and proteins, hinting at anti-tumor and anti-inflammatory applications. These studies underscore the versatility of indole compounds in synthesizing biologically active molecules (Geetha et al., 2019).
Enantioselective Synthesis
The enantioselective synthesis of fused indolines from indole-3-yl-benzamides represents another application, highlighting the compound's role in constructing complex molecular structures with high enantioselectivity. This process is crucial for developing pharmaceuticals with specific biological activities (Yin & You, 2014).
Histone Deacetylase Inhibition
Additionally, certain benzamide derivatives have been identified as potent inhibitors of histone deacetylase (HDA), showcasing a novel mechanism for antitumor activity. This suggests their potential use in chemotherapeutic strategies for cancers resistant to traditional treatments (Saito et al., 1999).
properties
IUPAC Name |
3-indol-1-yl-N-(2,2,2-trifluoroethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N2O/c18-17(19,20)11-21-16(23)13-5-3-6-14(10-13)22-9-8-12-4-1-2-7-15(12)22/h1-10H,11H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZWQHVIZCRVFJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CN2C3=CC=CC(=C3)C(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1H-indol-1-yl)-N-(2,2,2-trifluoroethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.